Cas no 1227591-87-8 (5,6-Difluoropyridine-3-acetonitrile)

• Product Name: 5,6-Difluoropyridine-3-acetonitrile
• CAS No: 1227591-87-8
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• CID: 4913917
• Update Time: 2025-06-10

5,6-Difluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoropyridine-3-acetonitrile

• Inchi： 1S/C7H4F2N2/c8-6-3-5(1-2-10)4-11-7(6)9/h3-4H,1H2
• InChI Key： GYCQFMGBZWBWPF-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(CC#N)=C1)F

Computed Properties

• Exact Mass: 154.034
• Monoisotopic Mass: 154.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7

Additional information on 5,6-Difluoropyridine-3-acetonitrile

5,6-Difluoropyridine-3-acetonitrile (CAS No. 1227591-87-8): A Comprehensive Overview

5,6-Difluoropyridine-3-acetonitrile (CAS No. 1227591-87-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its use in drug discovery and development.

Chemical Properties: 5,6-Difluoropyridine-3-acetonitrile is a heterocyclic compound characterized by a pyridine ring with two fluorine substituents at the 5 and 6 positions and an acetonitrile group at the 3 position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The fluorine atoms enhance the lipophilicity and metabolic stability of the compound, while the acetonitrile group provides a reactive site for further chemical modifications.

Synthesis Methods: The synthesis of 5,6-Difluoropyridine-3-acetonitrile has been extensively studied, and several efficient routes have been reported in the literature. One common method involves the reaction of 3-cyano-5,6-difluoropyridine with an appropriate nucleophile, such as an alkyl halide or a Grignard reagent. Another approach involves the coupling of 3-bromo-5,6-difluoropyridine with an acetonitrile derivative using palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and purity, making 5,6-Difluoropyridine-3-acetonitrile readily available for various applications.

Applications in Medicinal Chemistry: 5,6-Difluoropyridine-3-acetonitrile has gained considerable attention in medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel therapeutic agents targeting various diseases. For instance, researchers have utilized this compound as a key intermediate in the synthesis of potent inhibitors of kinases and other protein targets involved in cancer and inflammatory diseases.

Pharmacological Properties: The pharmacological properties of compounds derived from 5,6-Difluoropyridine-3-acetonitrile have been extensively investigated. These derivatives exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 5,6-Difluoropyridine-3-acetonitrile demonstrated potent inhibition of JAK kinases, which are implicated in several autoimmune disorders.

Clinical Trials and Drug Development: Several compounds derived from 5,6-Difluoropyridine-3-acetonitrile are currently under investigation in preclinical and clinical trials. One notable example is a small molecule inhibitor that has shown promising results in preclinical models of cancer. This inhibitor targets a specific protein involved in tumor growth and metastasis, and early clinical trials have indicated good safety profiles and preliminary efficacy.

Safety Considerations: While 5,6-Difluoropyridine-3-acetonitrile is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that safety data should be reviewed regularly to ensure compliance with regulatory guidelines. Researchers should adhere to standard laboratory practices to minimize exposure risks.

FUTURE PERSPECTIVES AND CONCLUSIONS: The versatility and unique properties of 5,6-Difluoropyridine-3-acetonitrile make it an attractive candidate for further exploration in drug discovery and development. Ongoing research is expected to uncover new applications and therapeutic potentials for this compound. As our understanding of its biological activities continues to expand, it is likely that more derivatives will be developed to address unmet medical needs.